Cas no 3641-10-9 (3-Cyano-1,2,4-Triazole)

3-Cyano-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a cyano group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its high purity and stability ensure consistent performance in nucleophilic substitution and cyclization reactions. The compound’s electron-withdrawing cyano group enhances its utility in the design of bioactive molecules and coordination chemistry. Suitable for use in controlled environments, 3-cyano-1,2,4-triazole is handled under standard laboratory safety protocols due to its potential irritant properties.
3-Cyano-1,2,4-Triazole structure
3-Cyano-1,2,4-Triazole structure
Product Name:3-Cyano-1,2,4-Triazole
CAS No:3641-10-9
MF:C3H2N4
MW:94.0747790336609
MDL:MFCD07366408
CID:44352
PubChem ID:7023411
Update Time:2025-10-17

3-Cyano-1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,4-triazole-3-carbonitrile
    • 3-Cyano-1,2,4-triazole
    • 1H-1,2,4-triazole-5-carbonitrile
    • 1H-1,2,4-Triazole-3-carbonitrile(9CI)
    • s-Triazole-3-carbonitrile (7CI,8CI)
    • 1H-1,2,4-triazole-3-carbonitrile
    • 4H-1,2,4-triazole-3-carbonitrile
    • PubChem13583
    • 5-cyano-1,2,4-triazole
    • C3H2N4
    • 1,2,4-triazole-3-carbonitrile
    • 3-cyano-[1,2,4]TRIAZOLE
    • GUQHFZFTGHNVDG-UHFFFAOYSA-N
    • STL557135
    • BBL103325
    • SBB067009
    • TRA0055892
    • 3-cyano-1,2,4-t
    • FT-0634895
    • 3641-10-9
    • BP-20319
    • AKOS001274847
    • AKOS015836411
    • AM20090580
    • PS-9359
    • FT-0601420
    • DTXSID30427509
    • EN300-14796
    • 3-cyano-1,2,4-triazole, AldrichCPR
    • SY018322
    • F1905-7111
    • AKOS015919833
    • Z104510140
    • MFCD03428509
    • AC-24177
    • 4H-1,2,4-Triazole-3-carbonitrile, AldrichCPR
    • CS-W019044
    • MFCD11505654
    • FT-0686392
    • MFCD07366408
    • 1H-1,2,4-Triazole-3-carbonitrile; s-Triazole-3-carbonitrile;
    • DB-005292
    • DB-069366
    • 1H-[1,2,4]-triazole-3-carbonitrile
    • 3-Cyano-1,2,4-Triazole
    • MDL： MFCD07366408
    • Inchi： 1S/C3H2N4/c4-1-3-5-2-6-7-3/h2H,(H,5,6,7)
    • InChI Key： GUQHFZFTGHNVDG-UHFFFAOYSA-N
    • SMILES： N1C(C#N)=NC=N1

Computed Properties

  • Exact Mass: 94.02790
  • Monoisotopic Mass: 94.027946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.44
  • Melting Point: 185-190°C
  • Boiling Point: 300°C at 760 mmHg
  • Flash Point: 109.7 °C
  • Refractive Index: 1.553
  • PSA: 65.36000
  • LogP: -0.32362

3-Cyano-1,2,4-Triazole Security Information

3-Cyano-1,2,4-Triazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyano-1,2,4-Triazole Pricemore >>

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3-Cyano-1,2,4-Triazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:3641-10-9)3-Cyano-1,2,4-triazole
Order Number:sfd14411
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:3641-10-9)2H-1,2,4-triazole-3-carbonitrile
Order Number:LE18249;LE5681676
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
Price ($):discuss personally
Email:18501500038@163.com

3-Cyano-1,2,4-Triazole Related Literature

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3641-10-9 (3-Cyano-1,2,4-Triazole) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3641-10-9)3-Cyano-1,2,4-triazole
sfd14411
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3641-10-9)2H-1,2,4-triazole-3-carbonitrile
LE18249;LE5681676
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email